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Compound of Interest

Compound Name: 3,4-Difluorobenzyl alcohol

Cat. No.: B1297547 Get Quote

An In-depth Technical Guide on 3,4-Difluorobenzyl Alcohol

This document provides a concise technical overview of the core physicochemical properties of

3,4-Difluorobenzyl alcohol, tailored for researchers, scientists, and professionals in the field

of drug development.

Physicochemical Data
The fundamental molecular properties of 3,4-Difluorobenzyl alcohol are summarized in the

table below. This information is critical for a variety of applications, including stoichiometry in

chemical reactions, analytical characterization, and computational modeling.

Parameter Value Citations

Molecular Formula C₇H₆F₂O [1][2]

Linear Formula F₂C₆H₃CH₂OH

Molecular Weight 144.12 g/mol [1][3]

CAS Number 85118-05-4 [2]

Experimental Protocols
Detailed experimental protocols for the determination of the molecular weight and formula were

not available in the provided search results. These properties are typically determined through
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standard analytical techniques such as mass spectrometry for molecular weight and elemental

analysis for the molecular formula.

Molecular Information Pathway
The following diagram illustrates the logical relationship between the chemical name, its

empirical and linear formulas, and its resulting molecular weight.
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Caption: Logical flow from chemical identity to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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